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Compound of Interest

4-Chloro-3-methylisoxazol-5-
Compound Name:
amine

Cat. No.: B063887

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Amino-4-chloro-3-methylisoxazole is a versatile heterocyclic compound that serves as a
crucial building block in the synthesis of a variety of biologically active molecules.[1] Its unique
structural features, including a reactive chlorinated isoxazole ring and a functional amino group,
make it a valuable intermediate in the fields of medicinal chemistry and agrochemical
development.[1] This technical guide provides a comprehensive overview of the
physicochemical properties, synthesis, and analysis of 5-Amino-4-chloro-3-methylisoxazole,
tailored for professionals in research and drug development. The compound is noted for its
application as a key intermediate in the synthesis of pharmaceuticals, particularly those
targeting neurological disorders, and in the formulation of herbicides and pesticides.[1]

Physicochemical Properties

A clear understanding of the physicochemical properties of 5-Amino-4-chloro-3-methylisoxazole
is fundamental for its application in synthesis and formulation. The key properties are
summarized in the table below.
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Property Value Source
Molecular Formula C4HsCIN20 [1]
Molecular Weight 132.55 g/mol [1]
Appearance Off-white solid [1]
Purity > 99% (HPLC) [1]

CAS Number 166964-09-6 [1]
Predicted pKa -2.44 £ 0.50 [2]
Storage Conditions 0-8°C, protect from light [11[2]

Note: Experimental data for melting point, boiling point, solubility, and logP are not readily
available in the reviewed literature. The provided pKa is a predicted value.

Experimental Protocols
Synthesis of Isoxazole Derivatives (General Workflow)

While a specific, detailed protocol for the synthesis of 5-Amino-4-chloro-3-methylisoxazole is
not publicly available, a general multi-component reaction (MCR) approach is commonly
employed for the synthesis of similar 5-aminoisoxazole derivatives. This workflow provides a
conceptual basis for its synthesis.
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General Synthesis Workflow for 5-Aminoisoxazoles
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Caption: General workflow for the synthesis of 5-aminoisoxazole derivatives.
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Detailed Methodologies for Synthesis of Related Compounds:

A representative procedure for a one-pot multicomponent synthesis of 5-amino-3-
phenylisoxazole-4-carbonitrile derivatives involves dissolving malononitrile, a substituted
aromatic aldehyde, and hydroxylamine hydrochloride in isopropyl alcohol.[3] A Lewis acid
catalyst, such as ceric ammonium nitrate, is gradually added, and the reaction mixture is
refluxed for several hours.[3] The reaction progress is monitored by thin-layer chromatography
(TLC).[3] Upon completion, the reaction is quenched with cold water, neutralized with a sodium
bicarbonate solution, and the product is extracted with an organic solvent like ethyl acetate.[3]
The final product is then isolated and purified, for example, by vacuum distillation.[3]

Analytical Methods

The characterization and purity assessment of 5-Amino-4-chloro-3-methylisoxazole and related
compounds typically involve a combination of chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC): Purity is often determined by HPLC, with
reports indicating = 99% purity for commercially available 5-Amino-4-chloro-3-methylisoxazole.
[1] For related isoxazole derivatives, LC-MS analysis is a common method for characterization.

[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for structural
elucidation. For related aminoisoxazoles, spectra are typically recorded in deuterated solvents
like DMSO-ds.[5]

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the
compound. For related isoxazole derivatives, techniques like APCI (Atmospheric Pressure
Chemical lonization) are employed.[5]
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Analytical Workflow for Isoxazole Derivatives
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Caption: Standard analytical workflow for the characterization of synthesized isoxazoles.

Biological Activity and Applications

5-Amino-4-chloro-3-methylisoxazole is a key intermediate in the synthesis of various
pharmaceuticals and agrochemicals.[1] Its utility in biochemical research is primarily in the
study of enzyme inhibition and receptor binding, which are fundamental processes in drug
discovery.[1]

While specific signaling pathways involving 5-Amino-4-chloro-3-methylisoxazole are not
detailed in the available literature, its role as a synthetic intermediate suggests that the final
products derived from it are designed to interact with specific biological targets. The general
logical relationship for its application in drug discovery is outlined below.
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Role in Drug Discovery
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Caption: Logical flow of using 5-Amino-4-chloro-3-methylisoxazole in drug discovery.
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Conclusion

5-Amino-4-chloro-3-methylisoxazole is a compound of significant interest to the pharmaceutical
and agrochemical industries due to its versatile chemical nature. While a substantial amount of
information regarding its basic properties and applications as a synthetic intermediate is
available, there is a notable gap in the public domain concerning detailed experimental data on
its physicochemical properties and specific biological mechanisms of action. This guide
consolidates the currently available technical information and highlights areas where further
research is needed to fully exploit the potential of this valuable molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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